Cas no 7499-10-7 (3,4,4-trimethylpentanamide)

• Product name: 3,4,4-trimethylpentanamide
• CAS No: 7499-10-7
• MF: C₈H₁₇NO
• MW: 143.22668
• CID: 980856
• PubChem ID: 348274

3,4,4-trimethylpentanamide Chemical and Physical Properties

Names and Identifiers

• 3,4,4-trimethylpentanamide
• NCIOpen2_003655; AKOS013133665; 3,4,4-Trimethyl-valeriansaeure-amid; AC1L896L; CTK2I0217; NSC407529; 3,4,4-trimethyl-valeric acid amide;
• NSC-407529
• AKOS013133665
• NCIOpen2_003655
• 7499-10-7
• DTXSID90324681
• NSC407529
• SCHEMBL19554508
• MKRUGQIHHUIHSH-UHFFFAOYSA-N

• Inchi： InChI=1S/C8H17NO/c1-6(5-7(9)10)8(2,3)4/h6H,5H2,1-4H3,(H2,9,10)
• InChI Key： MKRUGQIHHUIHSH-UHFFFAOYSA-N
• SMILES： CC(CC(=O)N)C(C)(C)C

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 43.09